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Compound of Interest

Compound Name: Ro5-3335

Cat. No.: B1662637 Get Quote

Introduction

Ro5-3335 is a cell-permeable benzodiazepine compound that functions as an inhibitor of the

core binding factor (CBF) transcriptional complex.[1][2] It specifically targets the interaction

between RUNX1 (Runt-related transcription factor 1) and its binding partner CBFβ (Core-

binding factor subunit beta).[1][3] This inhibition represses RUNX1/CBFβ-dependent gene

transactivation.[1][3] Due to its role in disrupting this key interaction, which is often

dysregulated in certain types of leukemia, Ro5-3335 is a valuable tool for research in

hematopoiesis, cancer biology, and gene regulation.[2][3] It has been shown to preferentially

kill human leukemia cell lines that harbor CBF fusion proteins.[2][4]

This document provides detailed protocols for the preparation, storage, and use of Ro5-3335
stock solutions for in vitro cell culture applications, ensuring reproducibility and accuracy in

experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of Ro5-3335 is presented below. This data is

essential for accurate preparation of stock solutions.
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Property Value Source

Molecular Formula C₁₃H₁₀ClN₃O [3]

Molecular Weight 259.69 g/mol [2][5]

Appearance Off-white to yellow solid [4][6]

CAS Number 30195-30-3 [2]

Solubility
Soluble in DMSO (up to 100

mM)
[2][5]

Insoluble in Water and Ethanol [7]

Mechanism of Action: Inhibition of RUNX1-CBFβ
Interaction
Ro5-3335 inhibits the function of the RUNX1-CBFβ heterodimeric transcription factor. Unlike

some inhibitors that completely disrupt protein-protein interactions, Ro5-3335 is understood to

modulate the complex, altering its conformation and preventing it from effectively activating the

transcription of its target genes.[1] This leads to the suppression of critical cellular processes,

such as proliferation in CBF-dependent leukemia cell lines.
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Caption: Mechanism of Ro5-3335 action on the RUNX1-CBFβ pathway.

Experimental Protocols
Materials Required

Ro5-3335 powder
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Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Sterile, pyrogen-free pipette tips

Calibrated precision balance (analytical or microbalance)

Vortex mixer

Optional: Sonicator water bath

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol 1: Preparation of a High-Concentration Stock
Solution (e.g., 50 mM in DMSO)
This protocol describes the preparation of a concentrated primary stock solution. It is critical to

perform these steps in a sterile environment (e.g., a laminar flow hood) to prevent

contamination.

1. Pre-Analysis and Calculation:

Before opening the vial, centrifuge it briefly to ensure all powder is collected at the bottom.
Use the molecular weight (259.69 g/mol ) to calculate the required volume of DMSO.
Formula: Volume (L) = Mass (g) / (Desired Concentration (mol/L) * Molecular Weight ( g/mol
))
Example for 1 mg of Ro5-3335 to make a 50 mM stock:
Volume (L) = 0.001 g / (0.050 mol/L * 259.69 g/mol ) = 0.000077 L
Volume = 77.0 µL of DMSO.
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Desired Stock
Concentration

Mass of Ro5-3335 Volume of DMSO to Add

10 mM 1 mg 385.1 µL

20 mM 1 mg 192.5 µL

50 mM 1 mg 77.0 µL

100 mM 1 mg 38.5 µL

2. Reconstitution:

Carefully weigh the desired amount of Ro5-3335 powder or use the entire content of a pre-
weighed vial.
Add the calculated volume of high-purity DMSO directly to the vial containing the powder.
Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear solution should be obtained.
If dissolution is difficult, brief sonication in a water bath may be used to aid the process.[4]

3. Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.
This is crucial to avoid repeated freeze-thaw cycles, which can degrade the compound.[8][9]
Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the serial dilution of the high-concentration DMSO stock for direct

application to cell culture media.

1. Intermediate Dilution (Optional but Recommended):

To avoid precipitation when adding the DMSO stock directly to aqueous media, it is best
practice to first make an intermediate dilution in DMSO or sterile cell culture medium.
For example, dilute the 50 mM stock solution 1:100 in sterile culture medium to create a 500
µM intermediate stock.
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2. Final Working Solution:

Add the stock or intermediate solution to the final volume of cell culture medium to achieve
the desired working concentration.
Crucially, ensure the final concentration of DMSO in the cell culture medium is non-toxic,
typically below 0.1% to 0.5%.[10][11] A vehicle control (medium with the same final DMSO
concentration) must always be included in experiments.
Example: To prepare 10 mL of medium with a final Ro5-3335 concentration of 10 µM from a
50 mM stock:
Volume of stock = (10 µM * 10 mL) / 50,000 µM = 0.002 mL = 2 µL
Final DMSO % = (2 µL / 10,000 µL) * 100 = 0.02% (This is well within the safe limit).
Mix the final solution thoroughly by gentle inversion or pipetting before adding to cells.

Experimental Workflow
The following diagram illustrates the complete workflow from receiving the compound to its

application in cell culture experiments.
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Caption: Workflow for preparing and using Ro5-3335 solutions.
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Storage and Stability
Proper storage is essential to maintain the activity and integrity of Ro5-3335.

Form
Storage
Temperature

Stability Period Notes

Powder -20°C Up to 3 years
Protect from light and

moisture.[8]

DMSO Stock Solution -20°C Up to 1 month
For short-term

storage.[7]

DMSO Stock Solution -80°C 1 to 2 years

Recommended for

long-term storage.[1]

[7]

Important Considerations:

Avoid Repeated Freeze-Thaw Cycles: Always aliquot stock solutions into single-use

volumes.[9][10]

Use Fresh Solvents: DMSO is hygroscopic and can absorb water, which may reduce the

solubility of the compound.[12][7] Use fresh, anhydrous grade DMSO for preparing stock

solutions.

Stability in Media: Once diluted in aqueous cell culture medium, the working solution should

be prepared fresh and used immediately for optimal results, as the stability of Ro5-3335 in

aqueous solutions is limited.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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